1-(4-ethoxyphenyl)-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea
• InChI: InChI=1S/C25H24N4O3/c1-3-32-19-15-13-18(14-16-19)26-25(31)28-23-24(30)29(2)21-12-8-7-11-20(21)22(27-23)17-9-5-4-6-10-17/h4-16,23H,3H2,1-2H3,(H2,26,28,31)
• InChI Key: GBHHFZFJQOOLBY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2C(=O)N(C3=CC=CC=C3C(=N2)C4=CC=CC=C4)C
• Molecular Formula: C25H24N4O3
• Molecular Weight: 428.5 g/mol

Description

1-(4-ethoxyphenyl)-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)urea is a useful research compound. Its molecular formula is C25H24N4O3 and its molecular weight is 428.492. The purity is usually 95%.
BenchChem offers high-quality 1-(4-ethoxyphenyl)-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-ethoxyphenyl)-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymorphism and Solubility Enhancement

Research has explored the polymorphism of related benzodiazepine derivatives, focusing on their crystalline forms and solubility enhancement techniques. For example, polymorphs of a closely related compound, YM022, were investigated, revealing alpha and beta crystalline forms. Enhancements in bioavailability were achieved through spray-dried solid dispersions and heat-treated solid dispersions, indicating the potential for improved drug delivery mechanisms for poorly water-soluble drugs (K. Yano et al., 1996).

Chemical Synthesis and Reactions

The synthesis of ureas and their derivatives has been widely studied. For instance, ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement has been used for the synthesis of hydroxamic acids and ureas from carboxylic acids, showing good yields and no racemization under mild conditions. This method is both environmentally friendly and cost-effective (Kishore Thalluri et al., 2014).

Solid Dispersion and Colloidal Particles

The formation of colloidal particles from solid dispersion systems has been studied, with findings indicating the stability and improved absorption of such systems in vivo. These studies offer insights into the pharmaceutical properties of benzodiazepine derivatives and their potential for enhanced drug delivery (K. Yano et al., 1996).

Enzyme Inhibition and Anticancer Investigations

Unsymmetrical 1,3-disubstituted ureas have been synthesized and evaluated for their enzyme inhibition and anticancer activities. Notably, some derivatives exhibited significant in vitro anticancer activity, highlighting the therapeutic potential of benzodiazepine derivatives in cancer treatment (Sana Mustafa et al., 2014).

Opto-Nonlinear Applications

DFT studies on a novel benzodiazepin molecule and its derivatives for opto-nonlinear applications have been conducted, revealing potential for nonlinear optical (NLO) applications. This research underscores the versatility of benzodiazepine derivatives, extending their utility beyond pharmaceuticals to materials science (M. Shkir et al., 2022).